{1-[(2,6-dichlorophenyl)acetyl]-1,4-diazepan-6-yl}acetic acid

• IUPAC Name: 2-[1-[2-(2,6-dichlorophenyl)acetyl]-1,4-diazepan-6-yl]acetic acid
• InChI: InChI=1S/C15H18Cl2N2O3/c16-12-2-1-3-13(17)11(12)7-14(20)19-5-4-18-8-10(9-19)6-15(21)22/h1-3,10,18H,4-9H2,(H,21,22)
• InChI Key: UZVYFDRUUWLJLF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(CN1)CC(=O)O)C(=O)CC2=C(C=CC=C2Cl)Cl
• Molecular Formula: C15H18Cl2N2O3
• Molecular Weight: 345.2 g/mol

Description

{1-[(2,6-dichlorophenyl)acetyl]-1,4-diazepan-6-yl}acetic acid, commonly known as DCPAA, is a chemical compound that has gained significant attention in the scientific community due to its potential pharmacological properties. In

Mechanism of Action

The mechanism of action of DCPAA is not fully understood. However, it has been suggested that DCPAA may act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators. DCPAA may also act by modulating the activity of neurotransmitters in the brain.
Biochemical and Physiological Effects:
DCPAA has been shown to have significant anti-inflammatory effects in animal models. It has been found to reduce the production of inflammatory cytokines and prostaglandins. DCPAA has also been shown to have analgesic and antipyretic effects. Additionally, DCPAA has been found to have neuroprotective effects in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of DCPAA is its well-established synthesis method. This makes it easy to obtain and study in the laboratory. Additionally, DCPAA has been shown to have significant pharmacological properties, making it a promising candidate for further study. However, one of the limitations of DCPAA is its potential toxicity. Further studies are needed to determine the safety and efficacy of DCPAA in humans.

Future Directions

There are several future directions for the study of DCPAA. One potential area of study is the development of DCPAA-based drugs for the treatment of inflammation, pain, and neurodegenerative disorders. Additionally, further studies are needed to determine the safety and efficacy of DCPAA in humans. Finally, the mechanism of action of DCPAA needs to be further elucidated to fully understand its pharmacological properties.
Conclusion:
In conclusion, DCPAA is a promising chemical compound that has significant pharmacological properties. Its potential use in the treatment of inflammation, pain, and neurodegenerative disorders makes it an important area of study in the scientific community. Further studies are needed to fully understand its mechanism of action, safety, and efficacy in humans.

Synthesis Methods

DCPAA can be synthesized through a multi-step process involving the reaction of 2,6-dichlorobenzoyl chloride with 1,4-diazepane to form 1-[(2,6-dichlorophenyl)acetyl]-1,4-diazepane. This intermediate is then reacted with sodium hydroxide and acetic acid to form the final product, DCPAA. The synthesis method of DCPAA has been well-established and has been used in several scientific studies.

Scientific Research Applications

DCPAA has been studied extensively for its potential pharmacological properties. It has been found to have significant anti-inflammatory, analgesic, and antipyretic effects. DCPAA has also been shown to have potential in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, DCPAA has been studied for its potential use as an antitumor agent.